Cas no 1017968-66-9 (Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate)

• Product Name: Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate
• CAS No: 1017968-66-9
• MF: C₁₉H₂₂BrNO₄
• MW: 408.286284923553
• CID: 1134775
• PubChem ID: 24814069
• Update Time: 2025-06-29

Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate
• N-Boc-3-(2-Bromo-2-ethoxycarbonylvinyl)-2-methylindole
• (Z)-tert-butyl 3-(2-bromo-3-ethoxy-3-oxoprop-1-enyl)-2-methyl-1H-indole-1-carboxylate
• 3-(2-BROMO-2-ETHOXYCARBONYL-VINYL)-2-METHYL-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-Butyl 3-[(1Z)-2-bromo-3-ethoxy-3-oxoprop-1-en-1-yl]-2-methyl-1H-indole-1-carboxylate
• 1017968-66-9
• DTXSID70647426

• MDL： MFCD11501218
• Inchi： 1S/C19H22BrNO4/c1-6-24-17(22)15(20)11-14-12(2)21(18(23)25-19(3,4)5)16-10-8-7-9-13(14)16/h7-11H,6H2,1-5H3/b15-11-
• InChI Key： DFNOQBJMXWGUHQ-PTNGSMBKSA-N
• SMILES： Br/C(/C(=O)OCC)=C\C1C2C=CC=CC=2N(C(=O)OC(C)(C)C)C=1C

Computed Properties

• Exact Mass: 407.07300
• Monoisotopic Mass: 407.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 5.03180

Additional information on Tert-butyl 3-[(z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate

Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate (CAS No. 1017968-66-9): An Overview

Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate (CAS No. 1017968-66-9) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown potential in various applications, including as an intermediate in the synthesis of bioactive molecules and as a tool for probing biological systems.

The structure of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate is composed of a tert-butyl ester group, a brominated α,β-unsaturated ketone, and a substituted indole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable starting material for further derivatization and functionalization.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate can exhibit potent anti-inflammatory and anti-cancer activities. These findings have sparked interest in exploring the potential of this compound as a lead structure for drug discovery.

In the context of organic synthesis, Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate serves as a versatile building block. Its reactivity and stability make it suitable for a wide range of synthetic transformations, including nucleophilic additions, metal-catalyzed couplings, and cycloadditions. These reactions can be tailored to introduce various functional groups or modify existing ones, thereby expanding the scope of its applications.

The pharmacological properties of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxoprop-1-enyl]-2-methylindole-1-carboxylate have been extensively studied. One notable area of research is its ability to modulate enzyme activity. For example, it has been reported to inhibit specific kinases involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. This inhibition can lead to therapeutic benefits by disrupting aberrant signaling processes.

Another area of interest is the biological activity of this compound. Studies have demonstrated that derivatives of Tert-butyl 3-[(Z)-2-bromo-3-ethoxy-3-oxopropenyl]-2-methylindole-carboxylate can exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential drugs.

The synthesis of Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxoprop - 1 - en yl ] - 2 - methylindole - 1 - carboxy late typically involves several steps, including the formation of the indole ring, introduction of the brominated α,β-un saturated ketone moiety, and esterification with tert-butanol. Each step requires careful optimization to achieve high yields and purity levels.

In terms of safety and handling, it is important to note that while Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxoprop - 1 - en yl ] - 2 - methylindole - 1 - carboxy late is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure a safe working environment.

The future prospects for Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxopropen yl ] - 2 - methylindole-carboxy late are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic routes to enhance its availability for large-scale production.

In conclusion, Tert-butyl 3-[ (Z)-2-bromo - 3 - ethoxy - 3 - oxopropen yl ] - 2 - methylindole-carboxy late (CAS No. 1017968-66-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and versatile reactivity make it an invaluable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies.